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Compound of Interest

Compound Name: 4-(Diethoxymethyl)benzaldehyde

Cat. No.: B1630343 Get Quote

An In-depth Technical Guide to the Solubility of 4-(Diethoxymethyl)benzaldehyde in Organic

Solvents

For Researchers, Scientists, and Drug Development Professionals

Abstract
4-(Diethoxymethyl)benzaldehyde, also known as terephthalaldehyde mono(diethyl acetal), is

a versatile intermediate in organic synthesis, particularly valuable in the pharmaceutical and

specialty chemical industries.[1] Its dual functionality, featuring a protected aldehyde and an

aromatic ring, allows for selective chemical transformations.[1] A thorough understanding of its

solubility in various organic solvents is critical for its effective use in reaction media, purification

processes, and formulation development. This guide provides a comprehensive overview of the

known solubility characteristics of 4-(Diethoxymethyl)benzaldehyde, outlines a detailed

experimental protocol for quantitative solubility determination, and presents a logical workflow

for this process.

Physicochemical Properties of 4-
(Diethoxymethyl)benzaldehyde
A summary of the key physicochemical properties of 4-(Diethoxymethyl)benzaldehyde is

presented in Table 1.

Table 1: Physicochemical Properties of 4-(Diethoxymethyl)benzaldehyde
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Property Value Reference(s)

CAS Number 81172-89-6 [2][3]

Molecular Formula C₁₂H₁₆O₃ [1]

Molecular Weight 208.25 g/mol [2][4]

Appearance
Clear, colorless to light/deep

yellow liquid
[1][5]

Density 1.047 g/mL at 25 °C [2][3]

Boiling Point 89-93 °C at 7 mmHg [5]

Refractive Index n20/D 1.506 [2][3]

Solubility Profile
Quantitative Solubility Data
An extensive search of scientific literature and chemical databases reveals a notable absence

of specific quantitative solubility data (e.g., in g/100 mL, molarity, or molality) for 4-
(Diethoxymethyl)benzaldehyde in a broad range of organic solvents. This lack of published

data necessitates that researchers determine solubility experimentally for specific solvent

systems and conditions relevant to their work.

Qualitative Solubility Data
Qualitative solubility information has been compiled from various chemical supplier technical

data sheets. This information is summarized in Table 2. The compound is generally described

as soluble in common organic solvents and is known to be sensitive to air and decomposes in

water.[5][6]

Table 2: Qualitative Solubility of 4-(Diethoxymethyl)benzaldehyde
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Solvent Class Specific Solvents Solubility Reference(s)

Water Water
Decomposes,

Insoluble
[5][6]

Alcohols Alcohol (general term) Soluble [5][6]

Chlorinated Solvents
Chlorinated Solvents

(general term)
Soluble [5][6]

Aromatic

Hydrocarbons
Toluene Soluble [5][6]

Ethers Ether (general term) Soluble [7]

Experimental Protocol for Solubility Determination:
The Shake-Flask Method
The following protocol describes a reliable and widely used method for determining the

solubility of a liquid solute, such as 4-(Diethoxymethyl)benzaldehyde, in an organic solvent.

This method is adapted from the principles of the OECD Guideline 105 for testing of chemicals

and general laboratory practices.[1][2][8][9][10]

Objective: To determine the saturation mass concentration (solubility) of 4-
(Diethoxymethyl)benzaldehyde in a selected organic solvent at a specific temperature.

Materials:

4-(Diethoxymethyl)benzaldehyde (purity ≥97%)

Selected organic solvent(s) (analytical grade)

Glass vials or flasks with airtight screw caps

Thermostatically controlled shaker or water bath

Analytical balance (±0.1 mg accuracy)

Syringes and syringe filters (0.22 µm, solvent-compatible)
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Volumetric flasks and pipettes

Analytical instrument for quantification (e.g., HPLC-UV, GC-FID, or UV-Vis

Spectrophotometer)

Procedure:

Preparation of Solvent: Ensure the selected organic solvent is of high purity and, if

necessary, degassed to prevent bubble formation.

Preliminary Test: To estimate the approximate solubility, add small, incremental amounts of

4-(Diethoxymethyl)benzaldehyde to a known volume of the solvent at the desired

temperature. Observe the point at which the liquid no longer fully dissolves, forming a

separate phase or persistent cloudiness. This helps determine the appropriate solute-to-

solvent ratio for the definitive test.

Equilibration:

In several separate flasks, add an excess amount of 4-(Diethoxymethyl)benzaldehyde
(as determined from the preliminary test) to a precisely known volume or weight of the

solvent. An excess is crucial to ensure saturation is achieved.

Securely cap the flasks to prevent solvent evaporation.

Place the flasks in a thermostatic shaker or water bath set to the desired temperature

(e.g., 25 °C ± 0.5 °C).

Agitate the mixtures for a sufficient period to ensure equilibrium is reached. A common

starting point is 24 to 48 hours. It is advisable to take samples at different time points (e.g.,

24, 48, and 72 hours) to confirm that the concentration of the solute in the solvent has

reached a plateau, indicating equilibrium.

Sample Collection and Preparation:

Once equilibrium is established, cease agitation and allow the flasks to stand undisturbed

in the temperature-controlled environment for at least 24 hours to allow for phase

separation.
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Carefully withdraw a sample from the clear, supernatant solvent phase using a syringe.

Immediately filter the sample through a solvent-compatible 0.22 µm syringe filter into a

clean, pre-weighed container to remove any undissolved micro-droplets.

Accurately weigh the filtered saturated solution.

Quantification:

Dilute the filtered saturated solution with a known volume of fresh solvent to a

concentration that falls within the linear range of the chosen analytical method.

Analyze the diluted sample using a pre-calibrated analytical instrument (e.g., HPLC-UV,

GC-FID) to determine the concentration of 4-(Diethoxymethyl)benzaldehyde.

Calculation:

Calculate the mass of the solute in the weighed, filtered saturated solution based on the

analytical results and the dilution factor.

The solubility can then be expressed in various units, such as:

g / 100 g of solvent: (mass of solute / mass of solvent) * 100

g / 100 mL of solvent: (mass of solute / volume of solvent) * 100

Molarity (mol/L): moles of solute / liters of solution

Visualizing the Experimental Workflow
The logical flow of the shake-flask method for solubility determination is illustrated in the

diagram below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Water Solubility | Scymaris [scymaris.com]

2. OECD Guidelines for the Testing of Chemicals, Section 1 Test No. 105: Water ... - OECD -
Google Books [books.google.com]

3. 4-(Diethoxymethyl)benzaldehyde 97 81172-89-6 [sigmaaldrich.com]

4. 4-(Diethoxymethyl)benzaldehyde | C12H16O3 | CID 595993 - PubChem
[pubchem.ncbi.nlm.nih.gov]

5. 4-(DIETHOXYMETHYL)BENZALDEHYDE CAS#: 81172-89-6 [m.chemicalbook.com]

6. Terephthaldehyde monodiethylacetal, 97%, stabilized | Fisher Scientific [fishersci.ca]

7. CAS 81172-89-6: Terephthaldehyde mono(diethyl acetal) [cymitquimica.com]

8. filab.fr [filab.fr]

9. oecd.org [oecd.org]

10. oecd.org [oecd.org]

To cite this document: BenchChem. [solubility of 4-(Diethoxymethyl)benzaldehyde in organic
solvents]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1630343#solubility-of-4-diethoxymethyl-
benzaldehyde-in-organic-solvents]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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